molecular formula C12H15NO4 B8741265 Dimethyl 2-(2-(pyridin-4-yl)ethyl)malonate CAS No. 193817-97-9

Dimethyl 2-(2-(pyridin-4-yl)ethyl)malonate

Cat. No.: B8741265
CAS No.: 193817-97-9
M. Wt: 237.25 g/mol
InChI Key: OKAPCIKPDGQIBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 2-(2-(pyridin-4-yl)ethyl)malonate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

193817-97-9

Molecular Formula

C12H15NO4

Molecular Weight

237.25 g/mol

IUPAC Name

dimethyl 2-(2-pyridin-4-ylethyl)propanedioate

InChI

InChI=1S/C12H15NO4/c1-16-11(14)10(12(15)17-2)4-3-9-5-7-13-8-6-9/h5-8,10H,3-4H2,1-2H3

InChI Key

OKAPCIKPDGQIBI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CCC1=CC=NC=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of elemental sodium (20 g, 840 mmol) and CH3OH (600 ml) was added dimethyl malonate 10-1 (135 ml, 1120 mmol). After 5 minutes, 4-vinyl pyridine 10-2 (15.3 ml, 140 mmoles) was added and the solution was heated to 50° C. for 18 h. The reaction was diluted with EtOAc and then washed with sat NaHCO3, brine, dried (MgSO4) and concentrated. Flash chromatoraphy (silica, 60% EtOAc/hexanes) furnished the diether 10-3 (19.1 g) as a yellow oil.
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
reactant
Reaction Step One
Quantity
135 mL
Type
reactant
Reaction Step One
Quantity
15.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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